Cas no 2320504-41-2 (4-cyclobutyl-6-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4-cyclobutyl-6-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2320504-41-2
• MF: C₂₀H₂₆N₄O₂S
• MW: 386.511043071747
• CID: 5329836
• Update Time: 2025-05-19

4-cyclobutyl-6-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-(((6-cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone
• [4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(2,4-dimethyl-1,3-thiazol-5-yl)methanone
• 4-cyclobutyl-6-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C20H26N4O2S/c1-13-19(27-14(2)23-13)20(25)24-8-6-15(7-9-24)11-26-18-10-17(21-12-22-18)16-4-3-5-16/h10,12,15-16H,3-9,11H2,1-2H3
• InChI Key： XQQHKEZUDPYQCN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(N1CCC(COC2=CC(C3CCC3)=NC=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• XLogP3: 3.7
• Topological Polar Surface Area: 96.4

Additional information on 4-cyclobutyl-6-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-ylmethoxy}pyrimidine

Compound CAS No. 2320504-41-2: 4-Cyclobutyl-6-{1-(2,4-Dimethyl-1,3-Thiazole-5-Carbonyl)Piperidin-4-Ylmethoxy}Pyrimidine

The compound with CAS number 2320504-41-2, named 4-cyclobutyl-6-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-ylmethoxy}pyrimidine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule incorporates a cyclobutyl group, a piperidine ring, and a thiazole moiety, each contributing unique properties to the overall structure.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The cyclobutyl group in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the piperidine ring introduces flexibility and hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

The thiazole moiety is another key feature of this compound. Thiazoles are heterocyclic structures that often exhibit strong antimicrobial and antifungal activities. In this compound, the thiazole is substituted with two methyl groups at positions 2 and 4, further enhancing its reactivity and selectivity. The carbonyl group attached to the thiazole plays a critical role in forming conjugated systems, which are essential for electronic communication within the molecule.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions. The synthesis begins with the preparation of the thiazole derivative through a condensation reaction between an aldehyde and an amine in the presence of sulfur. This intermediate is then subjected to further functionalization to introduce the piperidine and cyclobutyl groups. The final step involves coupling reactions to assemble the complete structure.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. Molecular docking studies have revealed that this compound has potential binding affinity towards several protein targets, including kinases and proteases. These findings suggest that it could serve as a lead compound in drug development programs targeting various diseases such as cancer and inflammatory disorders.

In terms of applications, this compound has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an active layer material in organic photovoltaics (OPVs) due to its ability to facilitate charge transport and separation.

Moreover, this compound has been investigated for its role in catalysis. The thiazole moiety acts as a Lewis base catalyst in certain organic transformations, such as aldol reactions and Michael additions. Its ability to coordinate with metal ions enhances its catalytic efficiency, making it a valuable tool in green chemistry.

In conclusion, 4-cyclobutyl-6-{1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yilmethoxy}pyrimidine (CAS No. 2320504-41-2) is a multifaceted compound with extensive applications across various domains of chemistry. Its unique structure endows it with remarkable chemical and biological properties, positioning it as a key player in future research and development efforts.